1-(4-chlorophenyl)-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[2-[2-oxo-2-(propylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C22H27ClN4O2S/c1-2-11-24-19(28)12-27-20(17-13-30-14-18(17)26-27)25-21(29)22(9-3-4-10-22)15-5-7-16(23)8-6-15/h5-8H,2-4,9-14H2,1H3,(H,24,28)(H,25,29)
• InChI Key: ZHVDUTWAICKYMU-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C(=C2CSCC2=N1)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H27ClN4O2S
• Molecular Weight: 447.0 g/mol
• CAS No.: 1105202-52-5

Description

1-(4-chlorophenyl)-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C22H27ClN4O2S and its molecular weight is 446.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methodologies and Chemical Reactivity

One study discusses an efficient and highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, showcasing a methodology that could potentially be applied to the synthesis of related compounds (Machado et al., 2011). The significance of this research lies in its contribution to the development of regioselective synthesis techniques, which are crucial for creating compounds with specific properties and activities.

Biological Activities and Potential Applications

Research on novel pyrazole derivatives with various moieties has demonstrated potential antimicrobial and anticancer activities (Hafez et al., 2016). These findings suggest that structurally similar compounds, including the one , could also exhibit significant biological activities, making them subjects of interest for the development of new therapeutic agents.

Another study highlights the synthesis of pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, indicating the versatility of pyrazole-based compounds in addressing different therapeutic targets (Rahmouni et al., 2016). This underscores the potential of the compound for further research into its anticancer properties and mechanism of action.